ethyl 4-[(2-ethyl-4-methyl-1H-imidazol-1-yl)sulfonyl]-1-naphthyl ether

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-(4-ethoxynaphthalen-1-yl)sulfonyl-2-ethyl-4-methylimidazole
• InChI: InChI=1S/C18H20N2O3S/c1-4-18-19-13(3)12-20(18)24(21,22)17-11-10-16(23-5-2)14-8-6-7-9-15(14)17/h6-12H,4-5H2,1-3H3
• InChI Key: NMTFBOHRCGHXQS-UHFFFAOYSA-N
• SMILES: CCC1=NC(=CN1S(=O)(=O)C2=CC=C(C3=CC=CC=C32)OCC)C

Description

Ethyl 4-[(2-ethyl-4-methyl-1H-imidazol-1-yl)sulfonyl]-1-naphthyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as ESI-09, and it is a small molecule inhibitor of the Wnt signaling pathway. The Wnt signaling pathway plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. The dysregulation of this pathway is associated with various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

ESI-09 acts as a small molecule inhibitor of the Wnt signaling pathway by binding to and inhibiting the activity of the protein Porcupine. Porcupine is an enzyme that is required for the secretion of Wnt ligands, which are essential for the activation of the Wnt signaling pathway. By inhibiting Porcupine, ESI-09 effectively blocks the activation of the Wnt signaling pathway, leading to a reduction in cell proliferation and an increase in cell differentiation.
Biochemical and Physiological Effects
ESI-09 has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the promotion of stem cell differentiation, and the improvement of cognitive function in animal models of Alzheimer's disease. In addition, ESI-09 has been shown to have anti-inflammatory effects, which could make it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ESI-09 is its specificity for the Wnt signaling pathway, which makes it a valuable tool for studying the role of this pathway in various cellular processes. However, one limitation of ESI-09 is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. In addition, ESI-09 has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the research on ESI-09. One area of interest is the development of more potent and selective inhibitors of the Wnt signaling pathway, which could have greater therapeutic potential. Another area of interest is the investigation of the role of the Wnt signaling pathway in various diseases, including cancer and neurodegenerative disorders. Finally, the potential use of ESI-09 in combination with other therapeutic agents is an area of ongoing research, which could lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of ESI-09 involves several steps, starting with the preparation of 4-nitro-1-naphthol, which is then converted to 4-amino-1-naphthol. The 4-amino-1-naphthol is then reacted with 2-ethyl-4-methylimidazole to form the imidazolyl-naphthol derivative. The final step involves the reaction of the imidazolyl-naphthol derivative with ethyl chloroformate to form ESI-09. The overall yield of the synthesis is around 30%, and the purity of the compound is typically greater than 95%.

Scientific Research Applications

ESI-09 has been extensively studied for its potential applications in various fields, including cancer research, regenerative medicine, and neuroscience. In cancer research, ESI-09 has been shown to inhibit the growth of cancer cells by suppressing the Wnt signaling pathway. This compound has also been investigated for its potential use in regenerative medicine, where it could be used to enhance tissue regeneration by promoting the differentiation of stem cells. In neuroscience, ESI-09 has been shown to improve cognitive function in animal models of Alzheimer's disease by reducing the accumulation of beta-amyloid plaques.